(9Z,12Z)-3-(4,4-bis(octyloxy)butanoyloxy)-2-(hydroxymethyl)propyl octadeca-9,12-dienoate

• Molecular Formula: C42H78O7
• Molecular Weight: 695.1 g/mol
• InChI: InChI=1S/C42H78O7/c1-4-7-10-13-16-17-18-19-20-21-22-23-24-25-28-31-40(44)48-37-39(36-43)38-49-41(45)32-33-42(46-34-29-26-14-11-8-5-2)47-35-30-27-15-12-9-6-3/h16-17,19-20,39,42-43H,4-15,18,21-38H2,1-3H3/b17-16-,20-19-
• InChIKey: GCHHQKUOLTXJCL-LTXDKZCQSA-N

(9Z,12Z)-3-(4,4-bis(octyloxy)butanoyloxy)-2-(hydroxymethyl)propyl octadeca-9,12-dienoate: A Non-Ionizable Acetal-Lipid for LNP Formulation

(9Z,12Z)-3-(4,4-bis(octyloxy)butanoyloxy)-2-(hydroxymethyl)propyl octadeca-9,12-dienoate (CAS 1799317-46-6) is a synthetic lipid component characterized by a linoleic acid tail (C18:2, cis-9,12) and a unique 4,4-bis(octyloxy)butanoyl group linked via an acetal-protected primary alcohol. Unlike ionizable cationic lipids, this compound is neutral and lacks a formal ionizable amine headgroup , positioning it as a specialized structural intermediate or a stabilizing excipient in lipid nanoparticle (LNP) systems, rather than as an active delivery agent [1].

● Non-ionizable acetal-lipid designed for LNP structural engineering and excipient studies

● Free primary hydroxyl enables direct conjugation of cationic headgroups for ionizable lipid synthesis

● Acetal linkage supports pH-sensitive degradation pathway investigations

• [1] MedChemExpress. (9Z,12Z)-3-(4,4-bis(Octyloxy)butanoyloxy)-2-(hydroxymethyl)propyl octadeca-9,12-dienoate. Product Datasheet. Retrieved 2026. View Source

Why Structural Analogs Cannot Replace (9Z,12Z)-3-(4,4-bis(octyloxy)butanoyloxy)-2-(hydroxymethyl)propyl octadeca-9,12-dienoate in Advanced LNP Engineering

This compound is not an active pharmaceutical ingredient but a precision-engineered lipid building block. Generic substitution fails because its dual-function architecture—a linoleic acid tail for membrane fluidity combined with an acid-labile acetal-protected primary alcohol—is not present in common fatty acid esters or simple PEG-lipids. This specific structural motif is critical for applications requiring non-ionic, pH-sensitive degradation pathways, where direct analogs like fully esterified triglycerides (e.g., glyceryl trilinoleate) or non-acetal bis(octyloxy)butanoates lack the same orthogonal reactive handle . Furthermore, the target compound serves as a direct intermediate in the synthesis of proprietary ionizable lipids such as LP-01, where the hydroxyl group enables further functionalization with cationic headgroups—a capability absent in alternative hydrophobic tails that lack this free hydroxyl .

Acetal absence: Common fatty acid esters lack the acid-labile acetal, removing pH-triggered degradation control.

No hydroxyl handle: Fully esterified analogs (e.g., glyceryl trilinoleate) cannot serve as precursors for ionizable lipid synthesis.

Charge mismatch: Replacing with an ionizable lipid alters surface charge density, potentially shifting biodistribution and encapsulation.

Quantitative Differentiation of (9Z,12Z)-3-(4,4-bis(octyloxy)butanoyloxy)-2-(hydroxymethyl)propyl octadeca-9,12-dienoate: Evidence-Based Procurement Analysis

Exact Molecular Weight and Structural Purity vs. Related Lipids

The target compound possesses a precisely defined molecular weight of 695.065 g/mol and a formula of C42H78O7 . This distinguishes it from closely related analogs such as glyceryl trilinoleate (C57H98O6, 879.4 g/mol) and the ionizable lipid LP-01 (C44H82N2O9, 783.1 g/mol) [1]. For procurement, this specific molecular identity ensures exact stoichiometric calculations in multi-component lipid nanoparticle formulations where mass-based substitution of a similar-looking but different-mass compound (e.g., using a generic C18 fatty acid ester) would alter the molar ratio of LNP components and compromise batch-to-batch reproducibility.

MW & Formula vs. Analogs

Head-to-head

695.065 g/mol (C42H78O7) vs. glyceryl trilinoleate 879.4 g/mol, LP-01 783.1 g/mol. Mass differences -21.0% and -11.2%.

Precise molecular weight required for accurate molar calculations in multi-component LNP formulations.

Different mass directly alters lipid-to-cargo ratios when substituted.

Evidence Dimension	Molecular Weight (MW) and Molecular Formula
Target Compound Data	695.065 g/mol; C42H78O7
Comparator Or Baseline	Glyceryl trilinoleate: 879.4 g/mol; C57H98O6. LP-01: 783.1 g/mol; C44H82N2O9.
Quantified Difference	MW difference vs. glyceryl trilinoleate: -184.3 g/mol (-21.0%). MW difference vs. LP-01: -88.0 g/mol (-11.2%).
Conditions	Calculated molecular weights based on IUPAC atomic masses.

Why This Matters

Precise molecular weight is critical for accurate molar calculations in multi-component LNP formulations, where substitution by a compound of different mass would alter the lipid-to-cargo ratio and potentially compromise nanoparticle stability and performance.

• [1] PubChem. Glyceryl trilinoleate. Compound Summary. Retrieved 2026. View Source

Acetal Linkage vs. Ester Linkage: Acid-Lability and Payload Release Kinetics

The compound contains a symmetric aliphatic acetal (4,4-bis(octyloxy)butanoyl) moiety . In contrast to standard ester linkages found in triglycerides like glyceryl trilinoleate, acetals are acid-labile. While direct quantitative hydrolysis kinetics for this specific compound are not published, class-level inference from the acetal lipid literature indicates that acetals undergo hydrolysis at a significantly faster rate under mildly acidic endosomal conditions (pH 5.0-6.5) compared to physiological pH (pH 7.4), whereas ester bonds exhibit broader, less pH-dependent hydrolysis profiles [1]. This differential degradation mechanism suggests that LNPs formulated with this acetal-containing lipid may exhibit altered payload release kinetics, a factor for which alternative ester-only analogs would provide a different temporal release profile [2].

Acetal vs. Ester Linkage

Class-level inference

Acetal linkage hydrolyzes faster at endosomal pH (~5.5) than ester bonds, based on acetal lipid class behavior.

Supports investigations into pH-programmable payload release profiles.

No direct quantitative kinetics published for this compound; data to verify.

Evidence Dimension	Hydrolytic degradation mechanism and pH sensitivity
Target Compound Data	Acetal linkage present; hydrolysis accelerates in acidic pH (endosomal mimic, ~pH 5.5).
Comparator Or Baseline	Glyceryl trilinoleate: Ester linkages; hydrolysis less pH-sensitive.
Quantified Difference	No direct quantitative comparison available; qualitative difference in degradation pathway based on class properties.
Conditions	In vitro hydrolysis assays (published for analogous acetal lipids).

Why This Matters

The acetal linkage introduces a programmable, pH-sensitive degradation pathway that ester-based lipids do not offer, potentially enabling more precise control over intracellular payload release timing.

• [1] Intellia Therapeutics, Inc. (2024). IONIZABLE AMINE LIPIDS AND LIPID NANOPARTICLES. WO2024151888A1. View Source
• [2] Beam Therapeutics Inc. (2023). NANOMATERIALS COMPRISING ACETALS. WO2023205186A1. View Source

Role as a Critical Synthetic Intermediate for Proprietary Ionizable Lipids

The target compound is the direct precursor to the ionizable cationic lipid LP-01 (CAS 1799316-64-5), which has an established pKa of 6.1 . The synthesis of LP-01 requires a final step of conjugating a cationic headgroup to the free primary hydroxyl of (9Z,12Z)-3-(4,4-bis(octyloxy)butanoyloxy)-2-(hydroxymethyl)propyl octadeca-9,12-dienoate . This functionalization is impossible with a fully esterified analog like glyceryl trilinoleate, which lacks this reactive hydroxyl handle. Therefore, the target compound possesses a unique synthetic utility that is not substitutable by simple fatty acid esters; its procurement is essential for laboratories synthesizing LP-01 or for comparative studies investigating the impact of the unmodified, non-ionizable scaffold on LNP behavior.

Synthetic Intermediate Role

Head-to-head

One free primary hydroxyl (-CH2OH) vs. glyceryl trilinoleate (zero free hydroxyls). Enables conjugation to produce LP-01.

Unique synthetic utility for in-house ionizable lipid synthesis and library generation.

Qualitative difference in reactive functionality.

Evidence Dimension	Presence of a free, reactive primary hydroxyl group
Target Compound Data	One free primary hydroxyl (-CH2OH) available for further conjugation.
Comparator Or Baseline	Glyceryl trilinoleate: No free hydroxyl; all three positions esterified.
Quantified Difference	Qualitative difference: 1 vs. 0 reactive hydroxyl groups.
Conditions	Organic synthesis and chemical functionalization.

Why This Matters

Procuring this specific compound enables the in-house synthesis of LP-01, a clinically relevant ionizable lipid, or the creation of novel lipid libraries through functionalization of the free hydroxyl group.

Lack of Formal Ionizable Group Differentiates it from Cationic Lipids

The target compound contains no formal ionizable amine group, classifying it as a neutral lipid . In contrast, the closely related compound LP-01 (synthesized directly from it) is an ionizable cationic lipid with a measured pKa of 6.1 . This fundamental difference dictates their roles in LNP formulations: the target compound may function as a 'helper' or structural lipid to modulate membrane fluidity without contributing to surface charge, whereas LP-01 and other ionizable lipids (e.g., SM-102, pKa ~6.5-6.8 [1]) actively complex with nucleic acids and facilitate endosomal escape. Substituting this neutral lipid with an ionizable analog would increase the overall positive charge density of the LNP, potentially altering biodistribution, increasing toxicity, and affecting mRNA encapsulation efficiency [2].

Ionizability & Charge

Head-to-head

Non-ionizable (neutral) vs. LP-01 pKa 6.1. Absence of amine group avoids positive charge contribution.

Neutral lipid role modulates membrane fluidity without adding surface charge density.

Substitution with ionizable lipid alters biodistribution and mRNA encapsulation context.

Evidence Dimension	Ionizability (pKa of the headgroup)
Target Compound Data	Non-ionizable; no measurable pKa for an amine group.
Comparator Or Baseline	LP-01: Ionizable, pKa = 6.1. SM-102: Ionizable, pKa ~6.5-6.8.
Quantified Difference	Qualitative difference: neutral lipid vs. cationic/ionizable lipid.
Conditions	2-(p-toluidino)naphthalene-6-sulfonic acid (TNS) assay for pKa determination.

Why This Matters

The absence of a cationic charge is critical for applications where surface charge neutrality is required to reduce protein corona formation and off-target interactions in vivo.

• [1] Sabnis, S., et al. (2018). A Novel Amino Lipid Series for mRNA Delivery: Improved Endosomal Escape and Sustained Pharmacology and Safety in Non-human Primates. Molecular Therapy, 26(6), 1509-1519. View Source
• [2] Hou, X., et al. (2021). Lipid nanoparticles for mRNA delivery. Nature Reviews Materials, 6, 1078-1094. View Source

Strategic Procurement Scenarios for (9Z,12Z)-3-(4,4-bis(octyloxy)butanoyloxy)-2-(hydroxymethyl)propyl octadeca-9,12-dienoate

In-House Synthesis of the Ionizable Lipid LP-01 for Custom LNP Formulation

Procure this compound as the essential starting material for the final-step conjugation of a cationic headgroup to synthesize LP-01 (CAS 1799316-64-5) in-house. This approach enables precise control over the quality and scale of LP-01, a critical component for research-grade mRNA-LNPs and CRISPR-Cas9 delivery systems . Utilizing the target compound avoids the higher cost and potential supply chain variability of purchasing pre-made LP-01, while ensuring the exact stereochemistry and purity of the precursor .

Investigating pH-Responsive Lipid Nanoparticle Stability and Degradation

Employ this acetal-containing lipid as a model compound in LNP formulations to study the kinetics of pH-triggered degradation. By incorporating this lipid and comparing it against ester-only control LNPs, researchers can quantify the impact of the acetal linkage on particle stability in circulation versus accelerated disassembly in the endosomal compartment. This is critical for optimizing the release profile of encapsulated nucleic acid payloads [1].

Developing Non-Ionic Helper Lipids for Charge-Neutral LNP Systems

Use this neutral lipid as a precise molar replacement for traditional helper lipids (e.g., DSPC) or as a supplement to ionizable lipid formulations. This application leverages the lipid's lack of formal charge to fine-tune the surface charge density (zeta potential) of LNPs. This can be crucial for reducing unwanted interactions with serum proteins, potentially improving the pharmacokinetic profile and reducing off-target toxicity of systemically administered LNP-mRNA therapeutics [2].

Building Diverse Lipid Libraries via Hydroxyl Functionalization

Capitalize on the compound's unique free primary hydroxyl group as a versatile chemical handle. Researchers can systematically derivative this group to generate a library of novel lipids with varying headgroup chemistries (e.g., introducing different cationic, anionic, or zwitterionic moieties). This approach is far more efficient than de novo synthesis of each lipid scaffold, accelerating the discovery of next-generation delivery vehicles with optimized efficacy and safety profiles .

Application

Selection Property

Validation Focus

In-house synthesis of LP-01 for research-grade LNP formulation

Free primary hydroxyl for headgroup conjugation

Conjugation efficiency and precursor purity verification

pH-responsive degradation and payload release studies

Acetal linkage acid lability

Hydrolysis kinetics at endosomal vs. physiological pH

Non-ionic helper lipid for charge-neutral LNP engineering

Charge neutrality (no ionizable amine)

Zeta potential modulation and protein corona assessment

Lipid library diversification through hydroxyl derivatization

Reactive hydroxyl handle for chemical modification

Derivative synthesis efficiency and screening

• [1] Beam Therapeutics Inc. (2023). NANOMATERIALS COMPRISING ACETALS. WO2023205186A1. View Source
• [2] Hou, X., et al. (2021). Lipid nanoparticles for mRNA delivery. Nature Reviews Materials, 6, 1078-1094. View Source